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Compound of Interest

Compound Name: Desmethylolanzapine

Cat. No.: B164593

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and chemical
characterization of desmethylolanzapine, a key metabolite of the atypical antipsychotic
olanzapine and a crucial intermediate in its synthesis. This document details a reliable synthetic
protocol and summarizes the available physicochemical and spectroscopic data.

Introduction

Desmethylolanzapine, chemically known as 2-methyl-4-(piperazin-1-yl)-10H-thieno[2,3-b][1]
[2]benzodiazepine, is the primary N-demethylated metabolite of olanzapine.[1][3] Its
pharmacological activity and metabolic fate are of significant interest in the study of
olanzapine's overall therapeutic effect and side-effect profile.[3] Furthermore,
desmethylolanzapine serves as a pivotal precursor in various synthetic routes to olanzapine
itself.[4][5] A thorough understanding of its synthesis and chemical properties is therefore
essential for researchers in medicinal chemistry, pharmacology, and drug metabolism.

Synthesis of Desmethylolanzapine

A common and effective method for the synthesis of desmethylolanzapine involves the
condensation of 4-amino-2-methyl-10H-thieno[2,3-b][1][2]benzodiazepine hydrochloride with
piperazine.[4]
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Experimental Protocol

Reaction:

A mixture of 4-amino-2-methyl-10H-thieno[2,3-b][1][2]benzodiazepine hydrochloride (1
equivalent) and piperazine (approximately 7 equivalents) in a 1:1 mixture of dimethyl sulfoxide
(DMSO) and toluene is heated to reflux under an inert atmosphere. The reaction is typically

refluxed for 2 hours.[4]
Work-up and Purification:

Following the reaction, the mixture is cooled in an ice bath, and distilled water is added to
precipitate the product. The mixture is stirred at a low temperature (e.g., 5°C) for about an hour
to ensure complete precipitation. The resulting light-yellow precipitate is collected by filtration,
washed with water, and dried in a vacuum desiccator over a drying agent like silica gel.[2]

Diagrammatic Representation of the Synthetic Workflow:
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Caption: Synthetic workflow for desmethylolanzapine.

Chemical Characterization
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Desmethylolanzapine has been characterized by various physicochemical and spectroscopic

methods. A summary of the available data is presented below.

Physicochemical Properties
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Property Value Reference
Molecular Formula Ci16H18N4S [1][6]
Molecular Weight 298.41 g/mol [1][6]

Yellow crystalline powder or
Appearance ) [61[7]
off-white powder

Melting Point 158 +3°C [6]

144.5 °C 2]

Spectroscopic Data

While detailed experimental spectra with full peak assignments are not readily available in the
public domain, the following data has been reported.

Technique Data Reference

Amax: 204.0 £ 1.0 nm (e =
o o 28000), 226.0 £ 1.0 nm (¢ =
UV-Vis (in acetonitrile) [6]
22000), 274.0+£ 1.0 nm (e =

18000)

The simultaneous
Mass Spectrometry (LC- quantification of olanzapine 3]
MS/MS) and desmethylolanzapine is

well-documented.

NMR data corresponds to the
NMR [6]
structure.

IR spectrum corresponds to

the structure.

Note: While some suppliers indicate that NMR and IR data are consistent with the structure of
desmethylolanzapine, the complete, interpreted spectra are not provided in the cited sources.

Diagrammatic Representation of the Analytical Workflow:
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Caption: Analytical workflow for desmethylolanzapine.

Conclusion

This technical guide has outlined a practical and referenced synthetic method for
desmethylolanzapine and compiled its key chemical characterization data. While a detailed
spectroscopic analysis with full peak assignments for NMR and IR is not widely published, the
provided information on its synthesis, physicochemical properties, and other spectroscopic data
serves as a valuable resource for professionals in the fields of drug discovery, development,
and analysis. Further research to fully elucidate and publish the detailed spectroscopic
characteristics of desmethylolanzapine would be a valuable contribution to the scientific
community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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